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Compound of Interest

Compound Name: Triglyme

Cat. No.: B029127

An In-depth Technical Guide to Triglyme (CAS Number 112-49-2)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Triethylene glycol dimethyl ether,
commonly known as Triglyme. With the CAS number 112-49-2, this high-boiling point solvent
is utilized in a variety of applications, including organic synthesis, battery technology, and
pharmaceutical formulations. This document compiles essential technical data, safety
information, and insights into its experimental applications.

Core Technical Data

The physical and chemical properties of Triglyme are summarized below, offering a clear
reference for experimental planning and execution.

Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula CsH1804
Molecular Weight 178.23 g/mol
Appearance Clear, colorless liquid
Odor Mild ethereal odor
Melting Point -45 °C (-49 °F)
Boiling Point 216 °C (420.8 °F) at 760
mmHg
Flash Point 111 °C (232 °F) - closed cup
Density 0.986 g/cm?3 at 20 °C

Vapor Pressure

1.2 mbar at 20 °C

Vapor Density

>4.7 (vs air)

Solubility

Miscible with water

log Pow (Octanol/Water

Partition Coefficient)

-0.52 at 23 °C

Autoignition Temperature

190 °C (374 °F)

Viscosity

2.21 mm#/s (kinematic at
20°C); 2.181 mPa:-s (dynamic
at 20°C)

Hazard and Safety Information

Triglyme is classified as a hazardous substance and requires careful handling. Key hazard
classifications include Reproductive Toxicity Category 1B. It is suspected of damaging fertility
and may harm an unborn child.
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Hazard Information Details Source(s)
GHS Pictograms Health hazard
Signal Word Danger

H360Df: May damage the
Hazard Statements unborn child. Suspected of

damaging fertility.

P201, P202, P280,

Precautionary Statements
P308+P313, P405, P501

o Strong oxidizing agents, strong
Incompatibilities )
acids.

May form explosive peroxides
Hazardous Reactions upon prolonged exposure to

air and light.

Experimental Applications and Protocols

Triglyme's utility as a solvent is demonstrated in various scientific domains. While detailed,
step-by-step protocols are often proprietary or specific to a particular research setup, this
section outlines the general methodologies found in the literature.

Role in Organic Synthesis

Triglyme serves as a high-boiling point solvent for various organic reactions, including
Grignard reactions and Suzuki couplings, where its ability to solvate cations and its thermal
stability are advantageous.

General Protocol Considerations for Grignard Reactions:

o Anhydrous Conditions: All glassware must be thoroughly dried to prevent the quenching of
the Grignard reagent.

 Inert Atmosphere: Reactions are typically conducted under an inert atmosphere (e.g.,
nitrogen or argon) to prevent reaction with atmospheric moisture and oxygen.
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e Initiation: Gentle heating or the addition of a small crystal of iodine may be necessary to
initiate the reaction between magnesium and the organic halide.

e Reaction Control: The addition of reactants is often performed dropwise to control the
exothermic reaction.

General Protocol Considerations for Suzuki Couplings:
o Catalyst System: A palladium catalyst and a suitable ligand are essential for the reaction.
o Base: A base is required to activate the boronic acid derivative.

 Inert Atmosphere: The reaction is typically carried out under an inert atmosphere to protect
the catalyst from oxidation.

Application in Battery Research

Triglyme is investigated as a component of electrolytes in next-generation lithium batteries,
such as lithium-sulfur (Li-S) batteries, due to its electrochemical stability and low volatility.

Example Experimental Protocol: Preparation of a Triglyme-Based Electrolyte for Li-S Batteries

o Materials: Triglyme (solvent), Lithium bis(trifluoromethanesulfonyl)imide (LITFSI; salt),
Lithium Nitrate (LiINOs; additive).

e Procedure:

o Inside an argon-filled glovebox, dissolve the desired concentration of LITFSI and LiNOs in
Triglyme.

o Stir the solution until all salts are completely dissolved.

o The resulting electrolyte is then ready to be incorporated into a battery cell for
electrochemical testing.

Use in Reproductive Toxicity Studies
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Triglyme has been the subject of reproductive and developmental toxicity studies in animal
models. These studies are crucial for understanding its potential risks to human health.

Example Experimental Design: Developmental Toxicity Study in Mice
e Animal Model: Timed-pregnant CD-1 mice.

» Dosing: Triglyme is administered by gavage at various concentrations (e.g., 0, 250, 500, or
1000 mg/kg/day) during the period of major organogenesis (gestational days 6-15).

e Monitoring: Maternal body weight, clinical signs of toxicity, and food/water consumption are
monitored daily.

o Endpoint Analysis: At the end of the gestation period, dams are euthanized, and uterine
contents are examined. Fetuses are weighed and examined for external, visceral, and
skeletal malformations.

Visualizing Workflows and Hazard Relationships

The following diagrams, created using the DOT language, illustrate key workflows and logical
relationships pertaining to the safe handling and hazards of Triglyme.

Safe Handling Workflow
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Safe Handling Workflow for Triglyme

Preparation

Obtain and read
SDS and all safety
instructions

\

Ensure adequate
ventilation (fume hood)

Y

Wear appropriate PPE:
- Safety goggles
- Chemical-resistant gloves
- Lab coat

Handling
\

Dispense Triglyme
in a well-ventilated area

Avoid contact with . K_e_ep away from Ground containers to
. - ignition sources and -
skin, eyes, and clothing . : ; prevent static discharge
incompatible materials

Storage
Y

Store in a cool,
dry, well-ventilated area

4

Keep container
tightly closed

Y

Store locked up and
away from incompatible
materials

Y

Check for peroxide
formation periodically

Disyi'osal

Dispose of contents/
container in accordance
with local/regional/
national/international
regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of Triglyme from preparation to disposal.
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Hazard Classification and Effects

Triglyme Hazard Classification and Potential Effects

Triglyme
(CAS 112-49-2)

Health Hazards Physical Hazards

Routes of Exposure & Symptoms

Skin/Eye Contact
Irritation of skin and eyes

Reproductive Toxicity
(Category 1B)

May Damage the
Unborn Child

May Form
Explosive Pero:

Suspected of Abdominal pain, nausea,
Damaging Fertility vomiting, coughing

Click to download full resolution via product page

Caption: Logical relationship of Triglyme's hazard classifications and effects.

Conclusion

Triglyme is a versatile solvent with significant applications in research and development. Its
unique properties necessitate a thorough understanding of its technical data and strict
adherence to safety protocols. While this guide provides a comprehensive summary of publicly
available information, researchers should always consult the latest Safety Data Sheet (SDS)
and relevant literature before use. The provided visualizations offer a clear guide to safe
handling and an understanding of the associated hazards.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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